Cas no 893734-85-5 (Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate)
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate is a fluorinated aromatic ester with a molecular structure combining a nicotinate core and a trifluoromethylphenyl substituent. This compound is valued for its versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester functionality allows for further derivatization. Its well-defined reactivity profile makes it suitable for cross-coupling reactions and other transformations. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
893734-85-5 structure
Product Name:Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate
CAS No:893734-85-5
MF:C14H10F3NO2
MW:281.229914188385
MDL:MFCD06802193
CID:1031181
PubChem ID:20099856
Update Time:2025-06-07
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate
- Methyl 5-(3-(trifluoromethyl)phenyl)nicotite
- methyl 5-(3-(trifluoromethyl)phenyl)pyridine-3-carboxylate
- METHYL 5-[3-(TRIFLUOROMETHYL)PHENYL]NICOTINATE
- methyl 5-[3-(trifluoromethyl)phenyl]pyridine-3-carboxylate
- MFCD06802193
- 893734-85-5
- Methyl5-(3-(trifluoromethyl)phenyl)nicotinate
- 5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester
- AKOS004116488
- BB 0223246
- DTXSID40602426
- SCHEMBL341924
- DB-088352
-
- MDL： MFCD06802193
- Inchi： 1S/C14H10F3NO2/c1-20-13(19)11-5-10(7-18-8-11)9-3-2-4-12(6-9)14(15,16)17/h2-8H,1H3
- InChI Key： FWMZVVZYRSEWPK-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C(=O)OC)C=1)(F)F
Computed Properties
- Exact Mass: 281.06636305g/mol
- Monoisotopic Mass: 281.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2Ų
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008867-250mg |
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 97% | 250mg |
$475.20 | 2023-08-31 | |
| Alichem | A013008867-500mg |
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 97% | 500mg |
$798.70 | 2023-08-31 | |
| Alichem | A013008867-1g |
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 97% | 1g |
$1579.40 | 2023-08-31 | |
| Chemenu | CM132902-1g |
methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 95% | 1g |
$356 | 2021-08-05 | |
| abcr | AB278680-1 g |
5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; . |
893734-85-5 | 1g |
€280.00 | 2023-04-26 | ||
| abcr | AB278680-5 g |
5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; . |
893734-85-5 | 5g |
€750.00 | 2023-04-26 | ||
| Crysdot LLC | CD11026865-1g |
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 95+% | 1g |
$377 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747948-1g |
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 98% | 1g |
￥3018.00 | 2024-04-26 | |
| Chemenu | CM132902-1g |
methyl 5-(3-(trifluoromethyl)phenyl)nicotinate |
893734-85-5 | 95% | 1g |
$356 | 2023-02-18 | |
| abcr | AB278680-1g |
5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; . |
893734-85-5 | 1g |
€280.00 | 2025-04-15 |
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:893734-85-5)Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate
Order Number:A1188554
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:07
Price ($):277.0
Email:sales@amadischem.com
Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
893734-85-5 (Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate) Related Products
- 887973-38-8(5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid)
- 893734-81-1(Methyl 5-(4-(trifluoromethyl)phenyl)nicotinate)
- 885959-44-4(5-(4-(Trifluoromethyl)phenyl)nicotinic acid)
- 887973-54-8(5-(2-(Trifluoromethyl)phenyl)nicotinic acid)
- 124236-38-0(Methyl 5-(trifluoroMethyl)nicotinate)
- 150150-94-0(3-PYRIDINECARBOXYLIC ACID, 4-[3-(TRIFLUOROMETHYL)PHENYL]-, METHYL ESTER)
- 893740-12-0(Methyl 5-(2-(trifluoromethyl)phenyl)nicotinate)
- 1214343-94-8(Methyl 3-(pyridin-3-yl)-5-(trifluoromethyl)benzoate)
- 893740-46-0(5-(3-(Trifluoromethyl)phenyl)nicotinic acid)
- 1060794-89-9(Ethyl 5-(trifluoromethyl)nicotinate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:893734-85-5)Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate
Purity:99%
Quantity:1g
Price ($):277.0